![molecular formula C24H20FN5O3 B2631933 3-(4-fluorophenyl)-2,4-dioxo-N-(2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide CAS No. 2034299-04-0](/img/structure/B2631933.png)
3-(4-fluorophenyl)-2,4-dioxo-N-(2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide
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Description
3-(4-fluorophenyl)-2,4-dioxo-N-(2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C24H20FN5O3 and its molecular weight is 445.454. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Structural Analysis Research has focused on the synthesis of structurally related compounds, investigating their potential in medicinal chemistry. For instance, studies have detailed the synthesis of substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as potent and selective Met kinase inhibitors. These efforts led to compounds demonstrating significant in vivo efficacy in cancer models, highlighting the chemical's relevance in developing targeted therapies (Schroeder et al., 2009).
Antimicrobial and Antitumor Activities Derivatives of the chemical structure have been synthesized and evaluated for antimicrobial and antitumor activities. For example, novel pyrazolo[5,1-c][1,2,4]triazine-3-carboxamide derivatives were studied for their reactivity, demonstrating inhibitory effects on cancer cell growth, surpassing the reference drug doxorubicin in some cases (Fahim et al., 2021). These findings indicate the compound's potential in cancer research and treatment.
Molecular Docking and Theoretical Studies Molecular docking and density functional theory (DFT) studies have been employed to understand the interaction mechanisms of these compounds with biological targets. For example, molecular docking studies on pyrazolo[5,1-c][1,2,4]triazine-3-carboxamide derivatives revealed significant binding affinities to various proteins, offering insights into their potential mechanism of action and therapeutic applications (Fahim et al., 2021).
properties
IUPAC Name |
3-(4-fluorophenyl)-2,4-dioxo-N-[2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl]-1H-pyrimidine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20FN5O3/c25-15-8-10-16(11-9-15)30-23(32)18(13-26-24(30)33)22(31)28-19-6-2-1-5-17(19)20-14-29-12-4-3-7-21(29)27-20/h1-2,5-6,8-11,13-14H,3-4,7,12H2,(H,26,33)(H,28,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODQWBAMPSAKMAH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN2C=C(N=C2C1)C3=CC=CC=C3NC(=O)C4=CNC(=O)N(C4=O)C5=CC=C(C=C5)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20FN5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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